Cas no 64835-42-3 (BENZENESULFONYL CHLORIDE, 2,4-DIMETHYL-6-NITRO-)

• Product Name: BENZENESULFONYL CHLORIDE, 2,4-DIMETHYL-6-NITRO-
• CAS No: 64835-42-3
• MF: C₈H₈ClNO₄S
• MW: 249.671420097351
• CID: 3385535
• PubChem ID: 12383111
• Update Time: 2025-10-29

BENZENESULFONYL CHLORIDE, 2,4-DIMETHYL-6-NITRO- Chemical and Physical Properties

Names and Identifiers

• BENZENESULFONYL CHLORIDE, 2,4-DIMETHYL-6-NITRO-
• 2,4-diMethyl-6-nitrobenzene-1-sulfonyl chloride
• 2,4-dimethyl-6-nitrobenzenesulfonyl chloride
• SCHEMBL3646610
• DTXSID201256630
• AKOS006336259
• 64835-42-3
• ZMFVJHAYXVQKNG-UHFFFAOYSA-N

• Inchi： 1S/C8H8ClNO4S/c1-5-3-6(2)8(15(9,13)14)7(4-5)10(11)12/h3-4H,1-2H3
• InChI Key： ZMFVJHAYXVQKNG-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=C([N+]([O-])=O)C=C(C)C=C1C

Computed Properties

• Exact Mass: 248.9862566Da
• Monoisotopic Mass: 248.9862566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 88.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on BENZENESULFONYL CHLORIDE, 2,4-DIMETHYL-6-NITRO-

Introduction to BENZENESULFONYL CHLORIDE, 2,4-DIMETHYL-6-NITRO- (CAS No. 64835-42-3) and Its Applications in Modern Chemical Biology

BENZENESULFONYL CHLORIDE, 2,4-DIMETHYL-6-NITRO-, identified by the Chemical Abstracts Service Number (CAS No.) 64835-42-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its nitro and sulfonyl chloride functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural framework of BENZENESULFONYL CHLORIDE, 2,4-DIMETHYL-6-NITRO- consists of a benzene ring substituted with a nitro group at the 6-position and two methyl groups at the 2- and 4-positions, further modified by a sulfonyl chloride moiety. This specific arrangement imparts distinct reactivity patterns, making it particularly useful in the development of sulfonamide-based drugs and other therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticancer properties, among others. The compound BENZENESULFONYL CHLORIDE, 2,4-DIMETHYL-6-NITRO- serves as a key precursor in the synthesis of these derivatives, enabling researchers to explore new therapeutic avenues.

One of the most compelling applications of BENZENESULFONYL CHLORIDE, 2,4-DIMETHYL-6-NITRO- is in the development of targeted cancer therapies. Recent studies have highlighted its role in generating sulfonamide compounds that exhibit potent inhibitory effects on specific enzymes involved in tumor growth and progression. For instance, researchers have utilized this intermediate to synthesize inhibitors targeting tyrosine kinases, which are crucial players in signal transduction pathways that drive cancer cell proliferation.

The reactivity of the sulfonyl chloride group allows for facile coupling with various nucleophiles, including amines and alcohols, facilitating the construction of complex molecular architectures. This property has been leveraged in the synthesis of protease inhibitors, which are essential in managing chronic inflammatory diseases such as rheumatoid arthritis. By incorporating BENZENESULFONYL CHLORIDE, 2,4-DIMETHYL-6-NITRO- into these synthetic pathways, scientists have been able to develop novel molecules with enhanced binding affinity and improved pharmacokinetic profiles.

Another area where this compound has shown promise is in the field of antiviral research. The structural features of BENZENESULFONYL CHLORIDE, 2,4-DIMETHYL-6-NITRO- make it an ideal candidate for designing inhibitors that target viral proteases and polymerases. These enzymes are critical for viral replication and assembly, making them attractive therapeutic targets. Preliminary studies have demonstrated that sulfonamide derivatives derived from this intermediate exhibit significant antiviral activity against various RNA and DNA viruses.

The versatility of BENZENESULFONYL CHLORIDE, 2,4-DIMETHYL-6-NITRO- also extends to its use in material science and agrochemical applications. Researchers have explored its potential as a building block for synthesizing advanced polymers with tailored properties. Additionally, its incorporation into agrochemical formulations has shown promise in developing more effective pesticides with reduced environmental impact.

In conclusion,BENZENESULFONYL CHLORIDE, 2,4-DIMETHYL-6-NITRO- (CAS No. 64835-42-3) is a multifaceted compound with broad applications across multiple scientific disciplines. Its role as a synthetic intermediate in pharmaceutical research continues to drive innovation in drug discovery and development. As our understanding of biological systems evolves, the demand for specialized compounds like this one is expected to grow exponentially.